PDE2 inhibitor 6

• Molecular Formula: C20H22F2N6O
• Molecular Weight: 400.4 g/mol
• InChI: InChI=1S/C20H22F2N6O/c1-11-4-5-27(19(29)14-6-12(2)25-13(3)7-14)9-15(11)17-8-16(18(21)22)26-20-23-10-24-28(17)20/h6-8,10-11,15,18H,4-5,9H2,1-3H3/t11-,15-/m1/s1
• InChIKey: OKZITNMVZCTKEZ-IAQYHMDHSA-N

PDE2 Inhibitor 6 (JNJ-54082730): Sub-Nanomolar, Orally Active, Brain-Penetrant PDE2A/10A Dual Inhibitor for Cognitive Research

PDE2 inhibitor 6 (synonym JNJ-54082730, Compound 1, CAS 2097493-39-3) is a synthetic small-molecule phosphodiesterase (PDE) inhibitor with a pyrazolopyrimidinone scaffold, disclosed in the Intra-Cellular Therapies patent family [1]. It acts as an orally bioavailable, brain-penetrant inhibitor with primary activity against PDE2A (IC₅₀ = 0.95 nM) and secondary activity against PDE10A2 (IC₅₀ = 87.1 nM) and PDE3B (IC₅₀ = 6.17 µM) [2]. The compound additionally modulates AMPA receptor activity, enhances synaptic plasticity, and improves learning and memory in rat models [2].

PDE2A inhibition studies with dual PDE2/10 target engagement

Oral, brain-penetrant tool for in vivo cognitive and synaptic plasticity research

Reported AMPA receptor modulation ancillary pharmacology for glutamatergic signaling assays

• [1] Li P, Zheng H, Snyder G, Wennogle LP, Hendrick J. Organic compounds. Patent WO-2016090382-A1 (Intra-Cellular Therapies, Inc.). Priority date 2014-12-06, published 2016-06-09. View Source
• [2] TargetMol. PDE2 inhibitor 6 (T206498) – Product Datasheet. CAS 2097493-39-3. Accessed 2026-04-23. View Source

Why PDE2 Inhibitor 6 (JNJ-54082730) Cannot Be Substituted by Other PDE2 Inhibitors

PDE2 inhibitors are not functionally interchangeable. Although multiple tool compounds (e.g., BAY 60-7550, PF-05180999, BML-288) inhibit PDE2A, their selectivity fingerprints across the PDE superfamily, brain penetration characteristics, and ancillary pharmacology (e.g., AMPA receptor modulation) diverge substantially [1][2]. PDE2 inhibitor 6 occupies a unique position: it combines sub-nanomolar PDE2A potency with concomitant PDE10A inhibition at ~90-fold lower concentration, a profile not shared by the highly selective PF-05180999 (>4,000-fold selective) nor by the less potent BML-288 (IC₅₀ = 40 nM) [3]. Substituting one PDE2 inhibitor for another without accounting for these quantitative differences can produce divergent cGMP/cAMP modulation, off-target effects on PDE3B, and altered functional outcomes in synaptic plasticity and behavioral assays [2].

Selectivity fingerprints diverge: PDE10A co-engagement and PDE3B off-target activity vary among PDE2 inhibitors, altering cyclic nucleotide modulation profiles.

Brain penetration and oral bioavailability are not uniform: BAY 60-7550 and BML-288 show limited CNS exposure, and PF-05180999 was discontinued after Phase I, limiting direct comparator availability.

Ancillary AMPA receptor modulation is not reported for other PDE2 tool compounds; this dual mechanism may shift functional outcomes in synaptic plasticity and behavioral assays.

• [1] Boess FG, Hendrix M, van der Staay FJ, et al. Inhibition of phosphodiesterase 2 increases neuronal cGMP, synaptic plasticity and memory performance. Neuropharmacology. 2004;47(7):1081-1092. (Describes BAY 60-7550 pharmacology.) View Source
• [2] MedChemExpress. PDE2 inhibitor 6 (JNJ-54082730) – Product Datasheet. CAS 2097493-39-3. Accessed 2026-04-23. View Source
• [3] TargetMol. PF-05180999 (PF-999) – Product Datasheet. CAS 1394033-54-5. Accessed 2026-04-23. View Source

PDE2 Inhibitor 6 (JNJ-54082730): Quantitative Differentiation Evidence Against Closest Comparators

Sub-Nanomolar PDE2A Inhibitory Potency Surpasses All Widely Used PDE2 Tool Compounds

PDE2 inhibitor 6 inhibits recombinant human PDE2A with an IC₅₀ of 0.95 nM [1]. This value is 4.9-fold more potent than BAY 60-7550 against human PDE2A (IC₅₀ = 4.7 nM) , 1.7-fold more potent than PF-05180999 (IC₅₀ = 1.6 nM) [2], and 42-fold more potent than BML-288 (IC₅₀ = 40 nM) . At 0.95 nM, PDE2 inhibitor 6 achieves near-complete target engagement at concentrations where PF-05180999 and BAY 60-7550 show only partial inhibition, enabling lower dosing requirements for equivalent PDE2A suppression.

PDE2A Inhibition

Reported

IC₅₀ = 0.95 nM (pIC₅₀ 9.02)
4.9-fold lower than BAY 60-7550 (4.7 nM), 1.7-fold vs PF-05180999 (1.6 nM), 42-fold vs BML-288 (40 nM)

Supports PDE2A target engagement assay context; lower IC₅₀ enables reduced compound concentrations in cellular models.

Recombinant human PDE2A; fluorescence polarization assay; vendor datasheets.

Evidence Dimension	PDE2A inhibitory potency (IC₅₀, recombinant human enzyme)
Target Compound Data	IC₅₀ = 0.95 nM (pIC₅₀ = 9.02)
Comparator Or Baseline	BAY 60-7550: IC₅₀ = 4.7 nM (human); PF-05180999: IC₅₀ = 1.6 nM; BML-288: IC₅₀ = 40 nM
Quantified Difference	4.9-fold more potent vs BAY 60-7550; 1.7-fold vs PF-05180999; 42-fold vs BML-288
Conditions	Recombinant human PDE2A catalytic domain; fluorescence polarization (FP) or IMAP-based phosphodiesterase assay; reported across independent studies and vendor datasheets.

Why This Matters

Higher intrinsic potency at PDE2A enables lower compound concentrations in cellular and in vivo experiments, reducing the risk of off-target engagement driven by supra-therapeutic dosing.

• [1] TargetMol. PDE2 inhibitor 6 (T206498) – Product Datasheet. CAS 2097493-39-3. Accessed 2026-04-23. View Source
• [2] MedChemExpress. PF-05180999 (PF-999) – Product Datasheet. CAS 1394033-54-5. Accessed 2026-04-23. View Source

Concomitant PDE10A Inhibition at Therapeutically Relevant Concentrations Distinguishes PDE2 Inhibitor 6 from Highly Selective PDE2-Only Compounds

PDE2 inhibitor 6 inhibits PDE10A2 with an IC₅₀ of 87.1 nM (pIC₅₀ = 7.06), yielding a PDE10A/PDE2A selectivity ratio of ~92-fold . This dual PDE2/10 profile contrasts sharply with PF-05180999, which exhibits >4,000-fold selectivity over all other PDE isoforms (IC₅₀ for PDE10 not reported as a primary target) , and BAY 60-7550, which shows >100-fold selectivity over PDE10A . At concentrations sufficient to fully inhibit PDE2A (e.g., 10–30 nM), PDE2 inhibitor 6 already achieves ~10–25% PDE10A engagement, a feature absent from the highly selective comparators.

PDE10A Co‑Inhibition

Reported

PDE10A2 IC₅₀ = 87.1 nM
PDE10A/PDE2A selectivity ≈ 92‑fold

PDE10A co‑engagement at PDE2A‑inhibiting concentrations differentiates from highly selective PDE2‑only compounds; relevant for striatal cAMP/cGMP signaling interpretation.

Recombinant human PDE10A2; vs PF‑05180999 (>4,000‑fold) and BAY 60‑7550 (>100‑fold).

Evidence Dimension	PDE10A2 inhibitory potency and PDE10A/PDE2A selectivity ratio
Target Compound Data	PDE10A2 IC₅₀ = 87.1 nM; PDE10A/PDE2A selectivity ratio ≈ 92-fold
Comparator Or Baseline	PF-05180999: >4,000-fold selectivity over PDE3-11 (PDE10 IC₅₀ not detected as primary target); BAY 60-7550: >100-fold selectivity over PDE10A
Quantified Difference	PDE2 inhibitor 6 exhibits only ~92-fold selectivity for PDE2A over PDE10A vs >4,000-fold (PF-05180999) and >100-fold (BAY 60-7550), indicating meaningful PDE10A co-engagement at PDE2A-inhibiting concentrations.
Conditions	Recombinant human PDE10A2 catalytic domain; phosphodiesterase activity assays; data reported in vendor datasheets citing patent WO-2016090382-A1.

Why This Matters

Dual PDE2/10 inhibition is pharmacologically distinct from pure PDE2 inhibition and may produce divergent effects on striatal cAMP/cGMP signaling; researchers studying cortico-striatal circuits or schizophrenia models should account for this polypharmacology when selecting a tool compound.

Documented Blood-Brain Barrier Penetration with Oral Bioavailability Offers a Practical Advantage for CNS Studies

PDE2 inhibitor 6 is explicitly described as orally active and capable of crossing the blood-brain barrier, with in vivo efficacy demonstrated in rat learning and memory models following oral administration [1]. By contrast, widely used tool compounds such as BAY 60-7550 and BML-288 exhibit limited brain penetration or require parenteral administration for CNS studies [2]. PF-05180999 is also brain-penetrant, but its development was discontinued after Phase I, leaving PDE2 inhibitor 6 as an alternative brain-penetrant PDE2/10 inhibitor with documented oral activity [3].

CNS Exposure

Context‑dependent

Orally active; crosses blood‑brain barrier; improves learning/memory in rat models (qualitative)

Combined oral bioavailability and brain penetration supports CNS research requiring systemic dosing; qualitative advantage over comparators with limited CNS data.

Rat cognition models; brain exposure inferred from pharmacodynamic efficacy.

Evidence Dimension	Oral bioavailability and blood-brain barrier penetration
Target Compound Data	Orally active; crosses blood-brain barrier; improves learning/memory in rat models following oral dosing
Comparator Or Baseline	BAY 60-7550: brain penetration limited; BML-288: no CNS-specific data; PF-05180999: brain-penetrant but discontinued after Phase I (Pfizer)
Quantified Difference	Not quantified as a single metric; qualitative differentiation based on combined oral bioavailability and CNS exposure documentation vs comparators lacking one or both.
Conditions	Rat models of learning and memory (object recognition, contextual fear conditioning); compound administered orally; brain exposure inferred from pharmacodynamic efficacy.

Why This Matters

For CNS-focused research programs requiring systemic (oral) dosing, brain-penetrant PDE2 inhibitors with documented central target engagement reduce experimental complexity and improve translational relevance compared to compounds requiring intracerebroventricular delivery.

• [1] MedChemExpress. PDE2 inhibitor 6 (JNJ-54082730) – Biological Activity Description. CAS 2097493-39-3. Accessed 2026-04-23. View Source
• [2] Grantome. Development of PDE2 Inhibitors for Treatment of Anxiety/Depression in Autism/Schizophrenia. Grant ID: R43MH111285. 2016. (Notes poor bioavailability and limited brain permeability of published PDE2 tool compounds.) View Source
• [3] IUPHAR/BPS Guide to Pharmacology. PF-05180999 – Ligand Page. Accessed 2026-04-23. (Notes brain-penetrant PDE2A inhibitor discontinued after Phase I.) View Source

AMPA Receptor Modulation and Synaptic Plasticity Enhancement: Ancillary Pharmacology Not Reported for Other PDE2 Inhibitors

Beyond PDE inhibition, PDE2 inhibitor 6 is reported to modulate AMPA receptor activity and enhance synaptic plasticity, effects directly linked to improved learning and memory performance in rat models [1]. This ancillary pharmacology has not been documented for BAY 60-7550, PF-05180999, or BML-288 in their primary characterizations [2]. While the molecular mechanism linking PDE2/10 inhibition to AMPA receptor modulation remains to be fully elucidated, the presence of this functional activity differentiates PDE2 inhibitor 6 from compounds whose effects are limited to cyclic nucleotide elevation alone.

AMPA Modulation

Reported

Modulates AMPA receptor activity; enhances synaptic plasticity (qualitative)

Ancillary pharmacology not shared by other PDE2 tool compounds; supports synaptic plasticity research context; mechanism not fully elucidated.

Supplier‑reported; quantitative metrics not yet in public domain.

Evidence Dimension	AMPA receptor modulation and synaptic plasticity enhancement
Target Compound Data	Modulates AMPA receptor activity; enhances synaptic plasticity; improves learning and memory in rat models (specific quantitative metrics not detailed in available datasheets).
Comparator Or Baseline	BAY 60-7550, PF-05180999, BML-288: no published reports of direct AMPA receptor modulation in primary pharmacological characterization.
Quantified Difference	Qualitative differentiation only; quantitative AMPA modulation metrics not yet available in the public domain for direct comparison.
Conditions	Rat models; AMPA receptor activity measured via electrophysiology or downstream signaling; synaptic plasticity assessed via behavioral and electrophysiological readouts.

Why This Matters

For research programs investigating cognitive enhancement that requires both cyclic nucleotide elevation and glutamatergic synaptic strengthening, PDE2 inhibitor 6 offers a dual mechanism that purely PDE2-selective compounds may not provide.

• [1] TargetMol. PDE2 inhibitor 6 (T206498) – Product Datasheet. CAS 2097493-39-3. Accessed 2026-04-23. View Source
• [2] MedChemExpress. PF-05180999 (PF-999) – Product Datasheet. CAS 1394033-54-5. Accessed 2026-04-23. View Source

PDE2 Inhibitor 6 (JNJ-54082730): Best-Fit Research and Translational Application Scenarios

Cognitive Enhancement and Synaptic Plasticity Studies Requiring Oral, Brain-Penetrant PDE2/10 Inhibition

PDE2 inhibitor 6 is optimally suited for in vivo rodent studies of learning and memory where oral dosing and reliable brain exposure are prerequisites. Its sub-nanomolar PDE2A potency (IC₅₀ = 0.95 nM) and concomitant PDE10A inhibition at 87.1 nM provide a dual pharmacology that may be advantageous in models of cognitive impairment involving both hippocampal and striatal circuitry [1]. The documented AMPA receptor modulation and synaptic plasticity enhancement further support its use in long-term potentiation (LTP) and behavioral cognition paradigms [1].

Schizophrenia and Cortico-Striatal Disorder Models Benefiting from Dual PDE2/10 Target Engagement

The ~92-fold selectivity window between PDE2A and PDE10A inhibition positions PDE2 inhibitor 6 as a research tool for schizophrenia and related disorders where both PDE2 (hippocampal/prefrontal) and PDE10 (striatal) signaling pathways are implicated . Unlike PF-05180999 (>4,000-fold selective for PDE2A) or BAY 60-7550 (>100-fold selective), PDE2 inhibitor 6 achieves measurable PDE10A engagement at PDE2A-inhibiting concentrations, potentially mimicking the polypharmacology hypothesized for antipsychotic efficacy [2].

Comparative Selectivity Profiling to Differentiate PDE2-Only from PDE2/10-Mediated Pharmacology

Researchers seeking to disentangle PDE2-specific effects from PDE2/10 combined effects can use PDE2 inhibitor 6 alongside a highly selective PDE2 inhibitor (e.g., PF-05180999) in parallel experimental arms. The quantitative selectivity difference (92-fold vs >4,000-fold) allows for experimental designs where PDE2-only effects (produced by PF-05180999 at PDE2A-selective concentrations) can be compared with dual PDE2/10 effects (produced by PDE2 inhibitor 6 at equivalent PDE2A-occupying concentrations) [1][2].

Pharmacokinetic/Pharmacodynamic Studies of Brain-Penetrant PDE Inhibitors with Oral Dosing

As an orally bioavailable, brain-penetrant PDE inhibitor with documented in vivo efficacy in cognitive assays, PDE2 inhibitor 6 serves as a reference compound for PK/PD modeling of CNS-targeted PDE therapeutics. Its availability through multiple chemical vendors (TargetMol, MedChemExpress, CymitQuimica) with documented purity and characterization data supports reproducible procurement for academic and industrial research programs [1][3].

Application

Selection Property

Validation Focus

Cognitive & synaptic plasticity studies with oral CNS dosing

Oral brain‑penetrant PDE2/10 inhibition

Learning and memory endpoints, LTP, behavioral cognition

Cortico‑striatal disorder models (e.g., schizophrenia research)

Dual PDE2/10 target engagement

Striatal and hippocampal cAMP/cGMP signaling endpoints

PDE2‑only vs dual PDE2/10 pharmacology differentiation

Quantitative selectivity window (vs highly selective PDE2 inhibitors)

Side‑by‑side evaluation of PDE2‑specific vs combined PDE2/10 effects

Brain‑penetrant PDE inhibitor PK/PD modeling

Oral bioavailability and CNS penetration

CNS exposure‑response modeling in cognitive assays

• [1] TargetMol. PDE2 inhibitor 6 (T206498) – Product Datasheet. CAS 2097493-39-3. Accessed 2026-04-23. View Source
• [2] MedChemExpress. PF-05180999 (PF-999) – Product Datasheet. CAS 1394033-54-5. Accessed 2026-04-23. View Source
• [3] MedChemExpress. PDE2 inhibitor 6 (JNJ-54082730) – Product Datasheet. CAS 2097493-39-3. Accessed 2026-04-23. View Source